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Abstract

Tris(isopropoxy)silanol, a key organosilicate compound, plays a pivotal role as a precursor in
the synthesis of advanced silica-based materials. Its unique molecular structure, featuring three
iIsopropoxy groups and a reactive silanol group, makes it an ideal candidate for sol-gel
processes, surface functionalization of biomedical implants, and the development of controlled
drug delivery systems. This technical guide provides a comprehensive overview of the
molecular and physical properties of Tris(isopropoxy)silanol, detailed experimental protocols
for its synthesis and characterization, and an exploration of its applications in the
pharmaceutical and biomedical fields.

Molecular Structure and Properties

Tris(isopropoxy)silanol possesses a central silicon atom bonded to three isopropoxy groups
(-OCH(CHs)2) and one hydroxyl group (-OH). This structure imparts both hydrolytic reactivity,
due to the isopropoxy groups, and condensation capability, via the silanol group.

Table 1: Molecular and Physical Properties of Tris(isopropoxy)silanol
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Property Value Reference

Molecular Formula CoH2204Si [1112][3]

Molecular Weight 222.35 g/mol [1][3]

Appearance Colorless liquid (predicted)

Density 0.940 g/mL at 25 °C [1]

Boiling Point 58-62 °C at 1 Torr [2]

CAS Number 27491-86-7 [1][2]

SMILES CC(C)O--INVALID-LINK-- 3]
(oc(c)yc)oc(c)c

INChl=1S/C9H2204Si/c1-
InChl 7(2)11-14(10,12-8(3)4)13- [3]
9(5)6/h7-10H,1-6H3

Experimental Protocols
Synthesis of Tris(isopropoxy)silanol via Hydrolysis of
Tetraisopropoxysilane

A common route for the synthesis of Tris(isopropoxy)silanol involves the controlled hydrolysis
of a suitable silicon alkoxide precursor, such as tetraisopropoxysilane. The reaction
stoichiometry is critical to favor the formation of the desired monosubstituted silanol.

Materials:

Tetraisopropoxysilane (TIPS)

Deionized water

Isopropanol (as solvent)

Hydrochloric acid (HCI) (as catalyst)

Anhydrous sodium sulfate
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» Rotary evaporator

e Magnetic stirrer and hotplate
« Distillation apparatus
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve tetraisopropoxysilane in
isopropanol.

 In a separate beaker, prepare a solution of deionized water in isopropanol with a catalytic
amount of hydrochloric acid.

» Slowly add the water/isopropanol/HCI solution to the tetraisopropoxysilane solution under
vigorous stirring at room temperature. The molar ratio of water to tetraisopropoxysilane
should be carefully controlled to be less than 1:1 to favor the formation of the
monosubstituted silanol.

 Allow the reaction to proceed for several hours at room temperature. The progress of the
hydrolysis can be monitored by techniques such as gas chromatography (GC) or infrared
(IR) spectroscopy.

e Once the reaction is complete, neutralize the catalyst with a suitable base, such as sodium
bicarbonate.

» Dry the reaction mixture over anhydrous sodium sulfate and filter to remove the drying agent.
e Remove the isopropanol solvent using a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to obtain
pure Tris(isopropoxy)silanol.

Characterization Techniques

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
isopropoxy groups (a septet for the CH proton and a doublet for the CHs protons) and a
broad singlet for the silanol (-OH) proton. The integration of these signals can confirm the
structure.

e 13C NMR: The carbon NMR spectrum will display signals corresponding to the methine and
methyl carbons of the isopropoxy groups.

e 29Sj NMR: Silicon-29 NMR spectroscopy is a powerful tool to analyze the silicon
environment. A single resonance in the appropriate chemical shift range would confirm the
presence of the desired Si(OR)3(OH) species.

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Tris(isopropoxy)silanol is expected to exhibit the following
characteristic absorption bands:

e Abroad band in the region of 3200-3600 cm~* corresponding to the O-H stretching vibration
of the silanol group.[4]

e Strong bands in the 1000-1100 cm~1 region due to the Si-O-C stretching vibrations.[5]

e Bands around 2850-2980 cm~1 attributed to the C-H stretching of the isopropoxy groups.
e Aband in the 800-950 cm~1 range associated with the Si-O stretching vibration.[5]

2.2.3. Mass Spectrometry (MS)

Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry can be used to
determine the molecular weight and fragmentation pattern of Tris(isopropoxy)silanol. The
molecular ion peak [M]* or [M+H]* should be observed at m/z 222 or 223, respectively.
Characteristic fragment ions would result from the loss of isopropoxy groups and the silanol

group.

Applications in Drug Development and Biomedical
Science
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The unique chemical properties of Tris(isopropoxy)silanol make it a valuable building block in
the development of advanced materials for pharmaceutical and biomedical applications.

Precursor for Sol-Gel Synthesis of Silica Nanoparticles
for Drug Delivery

Tris(isopropoxy)silanol is an excellent precursor for the sol-gel synthesis of silica
nanoparticles (SNPs).[6] The sol-gel process involves the hydrolysis and condensation of the
precursor to form a porous silica network. The presence of the silanol group allows for
controlled polymerization, leading to the formation of monodisperse nanopatrticles with tunable
size and porosity. These SNPs can be loaded with therapeutic agents for controlled and
targeted drug delivery.[7][8] The silanol groups on the surface of the resulting silica
nanoparticles provide active sites for further functionalization with targeting ligands or polymers
to enhance biocompatibility and circulation time.[7][9]
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Caption: Sol-gel synthesis of silica nanopatrticles from Tris(isopropoxy)silanol.

Surface Functionalization of Biomedical Implants

The surface properties of biomedical implants, such as those made of titanium, are crucial for
their successful integration with surrounding tissues (osseointegration).[10]
Tris(isopropoxy)silanol can be used to functionalize the surface of these implants, creating a
silica-based layer with reactive silanol groups.[10] This modification can improve the implant's
biocompatibility, promote cell adhesion and proliferation, and enhance the bonding between the
implant and bone tissue.[11] The surface silanol groups can also serve as anchor points for the
covalent attachment of bioactive molecules, such as growth factors or peptides, to further
promote tissue regeneration.
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Silanization with
Tris(isopropoxy)silanol
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Caption: Surface functionalization of a titanium implant using Tris(isopropoxy)silanol.

Role in Controlled Release Formulations

The ability of Tris(isopropoxy)silanol to form a well-defined silica matrix through the sol-gel
process allows for its use in creating controlled release drug formulations.[8] By entrapping
drug molecules within the silica network during its formation, the release rate of the drug can
be precisely controlled by modulating the porosity and degradation rate of the silica matrix. This
approach is particularly beneficial for delivering drugs over an extended period, improving
patient compliance and therapeutic efficacy.

Conclusion

Tris(isopropoxy)silanol is a versatile and valuable compound for researchers and scientists in
the fields of materials science, drug development, and biomedical engineering. Its well-defined
molecular structure and predictable reactivity make it an essential precursor for the synthesis of
advanced silica-based materials with a wide range of applications. The detailed protocols and
data presented in this guide provide a solid foundation for the successful utilization of
Tris(isopropoxy)silanol in innovative research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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